Galectin-8N-IN-2

• Molecular Formula: C21H20N2O5
• Molecular Weight: 380.4 g/mol
• InChI: InChI=1S/C21H20N2O5/c24-12-18-20(25)17(10-11-27-18)28-13-23-21(26)16-9-5-4-8-15(16)19(22-23)14-6-2-1-3-7-14/h1-11,17-18,20,24-25H,12-13H2/t17-,18-,20-/m1/s1
• InChIKey: KBIUETVEYUHROT-QWFCFKBJSA-N

Galectin-8N-IN-2 – Selective Phthalazinone-Galactal Inhibitor

Galectin-8N-IN-2 (compound 2) is a 4-phenylphthalazinone-d-galactal conjugate that selectively inhibits the N-terminal carbohydrate recognition domain (CRD) of human galectin-8. It belongs to a class of glycomimetic–heterocycle hybrid ligands developed via structure-guided design. The compound exhibits a Kd of 74 μM for galectin-8N in a competitive fluorescence anisotropy assay and demonstrates high selectivity over other human galectins, including galectin-8C, -1, -3, -4N, -7, -9C, and -9N. [1] Its molecular formula is C21H20N2O5 with a molecular weight of 380.39 g/mol, and it is supplied as a research-use-only tool compound for studying galectin-8 biology and galectin-8N-mediated processes such as autophagy, immune regulation, and tumor progression. [1]

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Domain-selective probe for galectin-8N N-terminal CRD

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Enables autophagy, immune signaling, and tumor progression studies

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Supplied as a research-use-only tool compound for target engagement work

• [1] van Klaveren S, Hassan M, Håkansson M, et al. Galectin-8N-Selective 4-Halophenylphthalazinone-Galactals Double π-Stack in a Unique Pocket. ACS Med Chem Lett. 2024;15(8):1319-1324. doi:10.1021/acsmedchemlett.4c00212 View Source

Why Generic Galectin Inhibitors Cannot Substitute for Galectin-8N-IN-2

Galectin-8 contains two distinct CRDs (N-terminal and C-terminal) that engage different glycans and protein partners; the N-terminal domain (galectin-8N) specifically detects exposed glycans on ruptured vesicles to initiate antibacterial autophagy and modulates immune signaling. [1] Generic galectin inhibitors such as lactose (Kd 91 μM for galectin-8N) and thiodigalactoside (Kd 61 μM) display virtually no selectivity among galectin family members, making them unsuitable for dissecting galectin-8N-specific biology. [1] Galectin-8N-IN-2 achieves domain selectivity by exploiting a unique galectin-8N sub-pocket formed by residues Arg45, Arg59, Tyr141, and the flexible S3–S4 loop (Met56/Val56), which is absent in other galectins. [1] Interchanging Galectin-8N-IN-2 with pan-galectin inhibitors or even with other galectin-8N ligands from distinct chemotypes (e.g., benzimidazole-galactosides) introduces off-target binding profiles, altered physicochemical properties, and divergent ADME behavior, compromising experimental reproducibility and data interpretability. [1]

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Pan-galectin inhibitors (lactose, thiodigalactoside) lack galectin-8N domain selectivity, confounding phenotype interpretation.

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Benzimidazole-galactoside chemotypes may introduce different off-target profiles and ADME behavior, limiting direct transfer of experimental conditions.

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Generic inhibitors do not exploit the galectin-8N-specific sub-pocket (Arg45, Arg59, Tyr141), so mechanistic attribution may not replicate.

• [1] van Klaveren S, Hassan M, Håkansson M, et al. Galectin-8N-Selective 4-Halophenylphthalazinone-Galactals Double π-Stack in a Unique Pocket. ACS Med Chem Lett. 2024;15(8):1319-1324. doi:10.1021/acsmedchemlett.4c00212 View Source

Quantitative Differentiation vs. Closest Analogs and Alternatives

Galectin-8N Binding Affinity Comparison

In a competitive fluorescence anisotropy assay, Galectin-8N-IN-2 (compound 2, 4-phenylphthalazinone-d-galactal) displayed a Kd of 74 ± 1.2 μM for human galectin-8N (Met56 variant). This represents a modest 1.2-fold improvement over the unsubstituted phthalazinone analog compound 1 (Kd 86 ± 5.2 μM), and a 1.2-fold improvement over lactose (Kd 91 μM), though it is 1.2-fold weaker than thiodigalactoside (Kd 61 μM). [1] However, unlike lactose and thiodigalactoside, Galectin-8N-IN-2 achieves this affinity while maintaining pronounced selectivity for galectin-8N over other galectins. [1]

Binding Affinity (K_d)

Head-to-head

74 ± 1.2 µM (Galectin-8N-IN-2) vs. 86 µM (compound 1), 91 µM (lactose), 61 µM (thiodigalactoside)

Modest affinity paired with domain selectivity supports probe use over pan-ligands.

Fluorescence anisotropy, n=4–8, galectin-8N Met56 variant.

Evidence Dimension	Binding affinity (Kd) for human galectin-8N
Target Compound Data	74 ± 1.2 μM (Galectin-8N-IN-2, compound 2)
Comparator Or Baseline	Compound 1: 86 ± 5.2 μM; Lactose: 91 μM; Thiodigalactoside: 61 μM
Quantified Difference	1.2-fold improvement over compound 1 and lactose; 1.2-fold weaker than thiodigalactoside
Conditions	Competitive fluorescence anisotropy assay; galectin-8N Met56 variant; n = 4–8; mean ± SEM

Why This Matters

While affinity alone may not differentiate compound 2 from generic galectin ligands, its unique combination of moderate affinity and high selectivity makes it a more discriminative tool compound than lactose or thiodigalactoside for galectin-8N-focused studies.

• [1] van Klaveren S, Hassan M, Håkansson M, et al. Galectin-8N-Selective 4-Halophenylphthalazinone-Galactals Double π-Stack in a Unique Pocket. ACS Med Chem Lett. 2024;15(8):1319-1324. doi:10.1021/acsmedchemlett.4c00212 View Source

Galectin Selectivity Profile vs. Pan-Inhibitors

Galectin-8N-IN-2 exhibits no detectable binding to galectin-4N, -7, and -9N, and only very weak affinity for other tested galectins: galectin-1 (∼3000 μM), galectin-3 (no binding), galectin-4C (∼2200 μM), galectin-8C (2700 ± 58 μM), and galectin-9C (2600 ± 310 μM). [1] In contrast, lactose and thiodigalactoside bind to galectin-8N with Kd values of 91 μM and 61 μM, respectively, and show virtually no selectivity among galectins, binding with comparable affinity to galectin-1, -3, -4, -7, -8C, and -9. [1] This selectivity profile is achieved because the 4-phenylphthalazinone moiety occupies a galectin-8N-specific sub-pocket that is not conserved across the galectin family. [1]

Selectivity Profile

Head-to-head

No binding to galectin-4N, -7, -9N; K_d >2000 µM for -1, -4C, -8C, -9C; >27-fold over galectin-8C

High domain selectivity minimizes off-target galectin effects in mechanistic assays.

Panel of 9 human galectin domains; concentrations up to 1200–1500 µM.

Evidence Dimension	Binding selectivity across human galectins (1, 3, 4C, 4N, 7, 8C, 9C, 9N)
Target Compound Data	No binding to galectin-4N, -7, -9N; Kd >2000 μM for galectin-1, -4C, -8C, -9C; no binding to galectin-3
Comparator Or Baseline	Lactose and thiodigalactoside: non-selective, bind to most galectins with similar affinity (Kd ~60–100 μM)
Quantified Difference	>27-fold selectivity window over galectin-8C (74 μM vs 2700 μM); no detectable binding to 4N, 7, 9N vs lactose/thiodigalactoside broad binding
Conditions	Competitive fluorescence anisotropy assay against a panel of 9 human galectin domains; concentrations up to 1200–1500 μM

Why This Matters

For galectin-8N-targeted biological studies and assay development, the high selectivity of Galectin-8N-IN-2 minimizes confounding off-target effects inherent to pan-galectin inhibitors, enabling cleaner phenotypic interpretation and more reliable target engagement data.

• [1] van Klaveren S, Hassan M, Håkansson M, et al. Galectin-8N-Selective 4-Halophenylphthalazinone-Galactals Double π-Stack in a Unique Pocket. ACS Med Chem Lett. 2024;15(8):1319-1324. doi:10.1021/acsmedchemlett.4c00212 View Source

Aqueous Solubility vs. Halogenated Analogs

Solubility screening at 100 μM in phosphate-buffered saline (pH 7.4) after 24 h continuous perturbation at room temperature showed that Galectin-8N-IN-2 (compound 2, p-H) achieves >95% solubility. [1] In contrast, the higher-affinity halogenated analogs compound 7 (p-Cl, Kd 39 μM) and compound 10 (p-Br, Kd 34 μM) exhibit reduced solubility under identical conditions, limiting their reliable use at higher concentrations without co-solvents. [1] The p-fluorophenyl analog (compound 6) shows intermediate solubility (94%), while the p-methyl analog (compound 9) retains good solubility but suffers from plasma instability. [1]

Aqueous Solubility

Head-to-head

>95% soluble at 100 µM in PBS (pH 7.4, 24 h); halogenated analogs 7 and 10 show notably lower solubility.

Supports aqueous assay execution without organic co-solvent interference.

LC-UV analysis, room temperature, continuous perturbation.

Evidence Dimension	Aqueous solubility at 100 μM in PBS (pH 7.4, 24 h, room temperature)
Target Compound Data	>95% soluble (Galectin-8N-IN-2, compound 2)
Comparator Or Baseline	Compound 7 (p-Cl): reduced solubility; Compound 10 (p-Br): reduced solubility; Compound 6 (p-F): 94% soluble
Quantified Difference	Galectin-8N-IN-2 achieves >95% solubility, whereas halogenated analogs 7 and 10 show notably lower solubility under identical conditions
Conditions	LC-UV analysis after 24 h continuous perturbation at room temperature in 10 mM PBS, pH 7.4, compound concentration 100 μM

Why This Matters

Superior aqueous solubility of Galectin-8N-IN-2 facilitates compound handling, dose–response studies, and in vitro assay execution without the confounding effects of organic co-solvents, making it a practical first-choice tool compound when solubility-limited artifacts must be avoided.

• [1] van Klaveren S, Hassan M, Håkansson M, et al. Galectin-8N-Selective 4-Halophenylphthalazinone-Galactals Double π-Stack in a Unique Pocket. ACS Med Chem Lett. 2024;15(8):1319-1324. doi:10.1021/acsmedchemlett.4c00212 View Source

Plasma Stability vs. p-Methylphenyl Analog

Blood plasma stability assessment revealed that Galectin-8N-IN-2 (compound 2) maintains stability exceeding 30 hours, which falls within desirable parameters for in vivo probe compounds. [1] The p-methylphenyl analog compound 9 (Kd 36 μM, good solubility) was identified as the exception, showing susceptibility to degradation by plasma proteins, which precludes its reliable use in plasma-containing assays or in vivo models. [1] All other phenylphthalazinone derivatives, including compounds 1, 6, 7, and 10, also demonstrated plasma stability >30 h. [1]

Plasma Stability

Head-to-head

>30 h stable (Galectin-8N-IN-2); p-methyl analog compound 9 degraded by plasma proteins.

Facilitates plasma-containing assays and initial PK profiling with consistent exposure.

In vitro blood plasma assay; LC-UV detection of degradation.

Evidence Dimension	Blood plasma stability (hours until degradation detected)
Target Compound Data	>30 h (Galectin-8N-IN-2, compound 2)
Comparator Or Baseline	Compound 9 (p-methyl): degraded by plasma proteins, stability <30 h
Quantified Difference	Galectin-8N-IN-2 stable >30 h vs. compound 9 instability in plasma
Conditions	In vitro blood plasma stability assay; LC-UV detection of degradation products

Why This Matters

For experiments requiring incubation in plasma-containing media or initial in vivo pharmacokinetic profiling, Galectin-8N-IN-2's robust plasma stability ensures consistent exposure, whereas the methyl analog 9 would introduce uncontrolled degradation variability.

• [1] van Klaveren S, Hassan M, Håkansson M, et al. Galectin-8N-Selective 4-Halophenylphthalazinone-Galactals Double π-Stack in a Unique Pocket. ACS Med Chem Lett. 2024;15(8):1319-1324. doi:10.1021/acsmedchemlett.4c00212 View Source

Structural Basis for Selectivity

Molecular dynamics simulations predicted, and the X-ray crystal structure of the closely related p-bromophenyl analog (compound 10, PDB 9FXZ, 1.30 Å resolution) confirmed, that the 4-phenylphthalazinone moiety occupies a galectin-8N-specific sub-pocket. The phthalazinone scaffold engages in π-stacking with Arg45, while the 4-phenyl ring (and in halogenated analogs, the para-substituent) stacks against both Arg59 and Tyr141, residues unique to galectin-8N. [1] This double π-stacking interaction is not possible in other galectins, which lack the corresponding sub-pocket architecture, explaining the pronounced selectivity of the phenylphthalazinone series. [1] Generic galectin inhibitors such as lactose and thiodigalactoside bind solely within the conserved galactose-binding site and cannot exploit this galectin-8N-specific feature, resulting in their pan-galectin binding profile. [1]

Structural Basis

Class-level

Phthalazinone scaffold π-stacks with Arg45; phenyl ring interacts with Arg59/Tyr141 in galectin-8N-specific sub-pocket.

Structurally validated engagement of a unique pocket explains selectivity and supports probe rationale.

Based on X-ray of analog (PDB 9FXZ, 1.30 Å) and MD simulations.

Evidence Dimension	Structural basis of galectin-8N selectivity
Target Compound Data	Predicted binding: phthalazinone π-stacks with Arg45; phenyl ring interacts with Arg59/Tyr141 in galectin-8N-specific sub-pocket
Comparator Or Baseline	Lactose/thiodigalactoside: bind only conserved galactose-binding site; no sub-pocket engagement
Quantified Difference	Not applicable—structural differentiation is qualitative; underpins quantitative selectivity data (>27-fold selectivity over galectin-8C, no binding to 4N, 7, 9N)
Conditions	MD simulations for compound 2; X-ray crystallography for compound 10 (PDB 9FXZ, 1.30 Å); competitive fluorescence anisotropy for selectivity quantification

Why This Matters

The structurally validated binding mode provides confidence that Galectin-8N-IN-2 engages a target-specific pocket, supporting its use as a mechanistic probe and aiding rational design of further optimized galectin-8N ligands.

• [1] van Klaveren S, Hassan M, Håkansson M, et al. Galectin-8N-Selective 4-Halophenylphthalazinone-Galactals Double π-Stack in a Unique Pocket. ACS Med Chem Lett. 2024;15(8):1319-1324. doi:10.1021/acsmedchemlett.4c00212 View Source

Optimal Application Scenarios for Galectin-8N-IN-2

Galectin-8N-Specific Target Engagement Studies

When investigating galectin-8N-mediated processes (e.g., autophagy initiation upon vesicle rupture, immune cell signaling) in cellular systems that co-express multiple galectins, Galectin-8N-IN-2 provides the domain selectivity necessary to attribute phenotypes specifically to galectin-8N. Its demonstrated lack of binding to galectin-8C, -4N, -7, -9N, and very weak affinity for galectin-1, -3, -4C, and -9C ensures that observed effects are not confounded by off-target galectin engagement, unlike lactose or thiodigalactoside. [1]

In Vitro Assays Requiring High Solubility

For fluorescence anisotropy, isothermal titration calorimetry, surface plasmon resonance, or NMR-based binding assays conducted in aqueous buffer, Galectin-8N-IN-2's >95% solubility at 100 μM in PBS enables robust dose–response curves without the need for DMSO or other organic co-solvents that may perturb protein structure or binding equilibria. This advantage is not shared by the higher-affinity but less soluble halogenated analogs (compounds 7 and 10). [1]

Initial PK Profiling and Plasma Stability Studies

Galectin-8N-IN-2's plasma stability exceeding 30 hours makes it suitable for pharmacokinetic studies, ex vivo plasma incubation experiments, and short-term in vivo efficacy models where consistent compound exposure is critical. The p-methyl analog compound 9, despite comparable affinity and solubility, is unsuitable for these applications due to its susceptibility to plasma protein-mediated degradation. [1]

SAR Benchmarking and Hit-to-Lead Progression

As the baseline 4-phenylphthalazinone scaffold from which halogenated derivatives were optimized, Galectin-8N-IN-2 serves as an essential reference compound in SAR studies. Its balanced profile—moderate affinity, high selectivity, excellent solubility, and good plasma stability—provides a benchmark for evaluating whether structural modifications improve affinity at the cost of solubility or stability, guiding medicinal chemistry optimization campaigns. [1]

Application

Selection Property

Validation Focus

Galectin-8N target engagement studies

Domain selectivity over galectin family

Phenotype attribution to galectin-8N without off-target confounding

In vitro aqueous assays

Aqueous solubility profile

Robust dose-response curves in buffer without organic co-solvents

Plasma stability studies

Plasma stability >30 h

Consistent exposure in plasma-containing media or initial PK models

SAR and lead optimization

Balanced profile: affinity, selectivity, solubility, stability

Benchmarking structural modifications for affinity-stability trade-offs

• [1] van Klaveren S, Hassan M, Håkansson M, et al. Galectin-8N-Selective 4-Halophenylphthalazinone-Galactals Double π-Stack in a Unique Pocket. ACS Med Chem Lett. 2024;15(8):1319-1324. doi:10.1021/acsmedchemlett.4c00212 View Source